Cas no 1267618-58-5 (3-(3-Methoxybenzyl)pyrrolidine-2,5-dione)

• Product Name: 3-(3-Methoxybenzyl)pyrrolidine-2,5-dione
• CAS No: 1267618-58-5
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• MDL: MFCD19370668
• CID: 1057243
• Update Time: 2025-10-28

3-(3-Methoxybenzyl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methoxybenzyl)pyrrolidine-2,5-dione
• 3-[(3-methoxyphenyl)methyl]pyrrolidine-2,5-dione
• 5639AJ
• TRA0064065
• SY021526
• BC4587627
• 2,5-Pyrrolidinedione, 3-[(3-methoxyphenyl)methyl]-

• MDL： MFCD19370668
• Inchi： 1S/C12H13NO3/c1-16-10-4-2-3-8(6-10)5-9-7-11(14)13-12(9)15/h2-4,6,9H,5,7H2,1H3,(H,13,14,15)
• InChI Key： XWAGEMLECOTHCE-UHFFFAOYSA-N
• SMILES： O=C1C(CC(N1)=O)CC1C=CC=C(C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 290
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(3-Methoxybenzyl)pyrrolidine-2,5-dione

3-(3-Methoxybenzyl)pyrrolidine-2,5-dione: A Comprehensive Overview

The compound 3-(3-Methoxybenzyl)pyrrolidine-2,5-dione, identified by the CAS number 1267618-58-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyrrolidine-2,5-dione core, which is a five-membered ring with two ketone groups, substituted at the 3-position with a 3-methoxybenzyl group. This substitution introduces electronic and steric effects that can influence the compound's reactivity and bioavailability.

Recent studies have highlighted the importance of pyrrolidine-2,5-dione derivatives in medicinal chemistry. These compounds are known for their ability to act as scaffolds for various bioactive molecules. The presence of the methoxy group in the benzyl substituent adds complexity to the molecule, potentially enhancing its interaction with biological targets. Researchers have explored the synthesis of this compound through various routes, including condensation reactions and enzymatic methods, to optimize its production efficiency.

The structural versatility of 3-(3-Methoxybenzyl)pyrrolidine-2,5-dione has led to its investigation in several therapeutic areas. For instance, it has been studied for its potential as an anti-inflammatory agent due to its ability to modulate key inflammatory pathways. Additionally, preliminary studies suggest that this compound may exhibit antioxidant properties, making it a candidate for applications in neurodegenerative diseases.

In terms of pharmacokinetics, the methoxy substitution plays a crucial role in determining the compound's absorption and metabolism. Studies have shown that the methoxy group can influence the molecule's solubility and permeability, which are critical factors for drug delivery. Furthermore, computational modeling has been employed to predict the binding affinity of this compound to various protein targets, providing insights into its potential therapeutic efficacy.

The synthesis of 3-(3-Methoxybenzyl)pyrrolidine-2,5-dione involves a multi-step process that requires precise control over reaction conditions. One common approach involves the condensation of a suitable aldehyde with a diamine derivative in the presence of an acid catalyst. The introduction of the methoxybenzyl group is typically achieved through nucleophilic aromatic substitution or coupling reactions. Researchers have also explored green chemistry methods to synthesize this compound, aiming to reduce environmental impact.

Recent advancements in analytical techniques have enabled detailed characterization of this compound. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity. These techniques have also facilitated the study of stereochemical properties, which are essential for understanding its biological activity.

In conclusion, 3-(3-Methoxybenzyl)pyrrolidine-2,5-dione represents a promising molecule with diverse applications in pharmaceutical research. Its unique structure and functional groups make it an attractive candidate for developing novel therapeutic agents. As research continues to uncover its full potential, this compound is expected to play a significant role in advancing medicinal chemistry.